Cas no 63329-46-4 (Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-)
63329-46-4 structure
Product Name:Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-
CAS No:63329-46-4
MF:C15H13NO4
MW:271.268024206162
CID:426810
PubChem ID:13257845
Update Time:2025-04-19
Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-
- 2-(2-carboxyanilino)-4-methylbenzoic acid
- 63329-46-4
- SCHEMBL11074883
- DTXSID20532494
-
- Inchi: 1S/C15H13NO4/c1-9-6-7-11(15(19)20)13(8-9)16-12-5-3-2-4-10(12)14(17)18/h2-8,16H,1H3,(H,17,18)(H,19,20)
- InChI Key: QFTSYOOBTREBMZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C)=CC=1NC1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 271.08449
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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